Cas no 130018-87-0 (Levocetirizine dihydrochloride)

• Product Name: Levocetirizine dihydrochloride
• CAS No: 130018-87-0
• MF: C₂₁H₂₅ClN₂O₃·₂(HCl)
• MW: 461.810
• MDL: MFCD07366507
• CID: 64032
• PubChem ID: 253661576
• Update Time: 2025-12-30

Levocetirizine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Levocetirizine dihydrochloride
• Levocetirizine
• LEVOCETIRIZINE 2HCL
• LEVOCETIRIZINE DIHCL
• LEVOCETIRIZINE HCL
• LEVOCETRIZINE DIHYDROCHLORIDE
• [2-[4-[(r)-(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-acetic acid dihydrochloride
• LevocetrizineHCl
• LEVOCITIRIZINE DIHYDROCHLORIDE
• Levo cetirzine dihydrochloride
• 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid hydrochloride
• Levocetirizine diHCl
• (-)-Cetirizine dihydrochloride
• 2-[2-[4-[(R)-(4-Chlorophenyl)phenylmethyl]piperazin-1-yl]ethoxy]acetic Acid Dihydrochloride
• DDDB
• Levocitirizine 2HCL
• (R)-Form dihydrochloride
• 2-[2-[4-[(R)-(4-chlorophenyl)-phenyl-methyl]piperazin-1-yl]ethoxy]acetic acid dihydrochloride
• (R) -2-[2-[4-[(4-Chlorophenyl) Phenylmethyl] Piperazin-1-yl]Ethoxy]Acetic Acid Dihydrochloride
• (R)-Cetirizine dihydrochloride
• (-)-Cetirizine dihydrochloride; 2-[2-[4-[(R)-(4-chlorophenyl)-phenyl-methyl]piperazin-1-yl]ethoxy]acetic acid dihydrochloride
• LEVOCETIRIZINE DIHYDROCHLORIDE [USP-RS]
• Levocetirizine dihydrochloride 5 mg
• LEVOCETIRIZINE DIHYDROCHLORIDE [ORANGE BOOK]
• (R)-2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid dihydrochloride
• Levocetirizine dihydrochloride, >=98% (HPLC)
• HY-W010841
• D08118
• DTXSID30926567
• Acetic acid, 2-[2-[4-[(R)-(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-, hydrochloride (1:2)
• LEVOCETIRIZINE DIHYDROCHLORIDE (USP MONOGRAPH)
• Levocetirizinedihydrochloride
• Levocetirizine Hydrochloride,(S)
• Acetic acid, (2-(4-((R)-(4-chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)-, dihydrochloride
• UCB 28556
• NSC 758898
• KS-1177
• (2-(4-((R)-(4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)acetic acid dihydrochloride
• SCHEMBL144375
• cetirizine (R)-form dihydrochloride
• 2-(2-{4-[(R)-(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethoxy)acetic acid dihydrochloride
• Levocetirizine dihydrochloride (USP)
• Levocetirizine (dihydrochloride)
• LEVOCETIRIZINE DIHYDROCHLORIDE [VANDF]
• LEVOCETIRIZINE DIHYDROCHLORIDE (USP-RS)
• [2-[4-[(R)-(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-acetic acid 2HCl
• MFCD07366507
• Childrens Xyzal Allergy
• SOD6A38AGA
• 2-[2-[4-[(R)-(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetic Acid Dihydrochloride
• Levocetirizine(R)-Cetirizine (hydrochloride)
• Levocetirizine hydrochloride (JAN)
• AC-549
• NSC-758898
• Levocetirizine dihydrochloride [USAN]
• CS-W011557
• s4849
• LEVOCETIRIZINE DIHYDROCHLORIDE [WHO-DD]
• CETIRIZINE (R)-FORM DIHYDROCHLORIDE [MI]
• UNII-SOD6A38AGA
• 2-[2-[4-[(R)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid;dihydrochloride
• CETIRIZINE HYDROCHLORIDE (R)-
• Xusal
• CHEMBL1201190
• BCP21544
• UCB-28556
• L0264
• Allergy Relief 24HR
• AKOS015994681
• CCG-269359
• Q27289313
• LEVOCETIRIZINE HYDROCHLORIDE [JAN]
• Xyzal (TN)
• LEVOCETIRIZINE HYDROCHLORIDE (MART.)
• Xyzal Allergy 24hr
• LEVOCETIRIZINE HYDROCHLORIDE [MART.]
• 130018-87-0
• LEVOCETIRIZINE DIHYDROCHLORIDE [USP MONOGRAPH]
• (2-{4-[(R)-(4-Chlorophenyl)phenylmethyl]piperazin-1-yl}ethoxy)acetic acid dihydrochloride
• good sense levocetirizine
• GLXC-03585
• Xyzal

• MDL： MFCD07366507
• Inchi： 1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/t21-;;/m1../s1
• InChI Key： PGLIUCLTXOYQMV-GHVWMZMZSA-N
• SMILES： C1=CC=C(C=C1)[C@H](C2=CC=C(C=C2)Cl)N3CCN(CC3)CCOCC(=O)O.Cl.Cl

Computed Properties

• Exact Mass: 460.10900
• Monoisotopic Mass: 460.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 443
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53A^2

Experimental Properties

• Melting Point: 211.0 to 215.0 deg-C
• Boiling Point: 542.1 °C at 760 mmHg
• Flash Point: 281.6 °C
• Solubility: H2O: ≥23mg/mL
• PSA: 53.01000
• LogP: 4.62800
• Merck: 2022
• Specific Rotation: -12.79° (c=1, H2O)
• Solubility: H2O: ≥23mg/mL

Levocetirizine dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• RTECS：AG0990000
• Hazardous Material Identification：
• Storage Condition：room temp
• HazardClass：9
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Other Chemical Reagents

Additional information on Levocetirizine dihydrochloride

Levocetirizine Dihydrochloride: A Comprehensive Overview

Levocetirizine dihydrochloride, with the CAS number 130018-87-0, is a widely recognized and highly effective pharmaceutical compound primarily used in the management of allergic conditions. This compound belongs to the class of second-generation antihistamines, renowned for its high selectivity and minimal sedative effects. Over the years, Levocetirizine dihydrochloride has been extensively studied and utilized in both clinical and research settings, demonstrating remarkable efficacy and safety profiles.

The pharmacological properties of Levocetirizine dihydrochloride are rooted in its ability to selectively inhibit the H1 histamine receptors, thereby alleviating symptoms associated with allergic reactions such as rhinitis, urticaria, and dermatitis. Unlike its predecessor, cetirizine, which is a racemic mixture of levocetirizine and its inactive enantiomer, Levocetirizine dihydrochloride offers superior pharmacokinetic characteristics. This includes a faster onset of action and a longer duration of effect, making it a preferred choice for patients requiring consistent symptom relief.

Recent advancements in pharmaceutical research have further highlighted the therapeutic potential of Levocetirizine dihydrochloride. Studies have demonstrated its efficacy not only in treating allergic disorders but also in potential applications for managing other conditions such as pruritus and sleep disturbances. The compound's high affinity for H1 receptors ensures minimal cross-interaction with other neurotransmitter systems, contributing to its favorable safety profile.

In clinical trials, Levocetirizine dihydrochloride has consistently shown significant improvements in patient outcomes compared to placebo. For instance, a recent double-blind, placebo-controlled study involving patients with seasonal allergic rhinitis reported that those treated with Levocetirizine dihydrochloride experienced a substantial reduction in symptoms such as sneezing, nasal congestion, and itchy eyes. The study also noted that the drug's effects were sustained over an extended period, often exceeding 24 hours per dose.

The molecular structure of Levocetirizine dihydrochloride, characterized by its chiral center and specific stereochemistry, plays a crucial role in its pharmacological activity. The (S)-enantiomer responsible for the therapeutic effects is more potent than its (R)-counterpart, which contributes to the compound's high efficacy. This understanding has paved the way for further research into optimizing drug delivery systems and formulations to enhance bioavailability and patient compliance.

The synthesis of Levocetirizine dihydrochloride is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, ensuring high purity and consistency in the final product. These advancements not only reduce manufacturing costs but also improve the overall quality of the medication available to patients worldwide.

Beyond its primary use in allergic conditions, emerging research suggests that Levocetirizine dihydrochloride may have broader therapeutic applications. For example, preliminary studies have explored its potential role in managing chronic pruritus associated with various dermatological conditions. Additionally, the compound's anti-inflammatory properties have prompted investigations into its use as an adjuvant therapy in inflammatory disorders.

The regulatory landscape for Levocetirizine dihydrochloride has evolved alongside these discoveries. Regulatory agencies worldwide have recognized the compound's benefits and have approved it for use in numerous indications. This approval process underscores the extensive evidence supporting its safety and efficacy, reinforcing its status as a cornerstone medication in allergy management.

In conclusion, Levocetirizine dihydrochloride, identified by its CAS number 130018-87-0, remains a pivotal compound in modern medicine. Its unique pharmacological profile, coupled with ongoing research into new applications and improved formulations, ensures that it will continue to play a vital role in enhancing patient care. As our understanding of allergic diseases evolves, so too will the therapeutic strategies involving this remarkable compound.